2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylheptan-2-yl)acetamide

• Molecular Formula: C21H28FN3O3
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(6-methylheptan-2-yl)acetamide
• InChI: InChI=1S/C21H28FN3O3/c1-14(2)6-5-7-15(3)23-20(26)13-25-21(27)11-10-19(24-25)17-9-8-16(28-4)12-18(17)22/h8-12,14-15H,5-7,13H2,1-4H3,(H,23,26)
• InChI Key: DVPJFBUROSTZPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)CN1C(=O)C=CC(=N1)C2=C(C=C(C=C2)OC)F

Description

This compound features a pyridazinone core substituted with a 2-fluoro-4-methoxyphenyl group at the 3-position and an acetamide side chain linked to a branched aliphatic amine (6-methylheptan-2-yl). The fluorine atom and methoxy group on the phenyl ring are likely to influence electronic properties and binding interactions, while the bulky alkyl chain may enhance lipophilicity and metabolic stability.

Biological Activity

The compound 2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylheptan-2-yl)acetamide , also known by its CAS number 1225134-66-6, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant research findings.

The compound's chemical structure is represented by the following details:

Property	Value
Chemical Formula	C13H11FN2O4
Molecular Weight	278.24 g/mol
IUPAC Name	2-[3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
PubChem CID	51052034

Structure

The structure of the compound features a pyridazine ring substituted with a fluoro and methoxy group, contributing to its biological activity. The presence of an acetamide moiety enhances its pharmacological profile.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. A significant investigation was conducted using the National Cancer Institute's (NCI) Developmental Therapeutics Program (DTP), which screened the compound against a panel of approximately 60 cancer cell lines.

Findings from NCI Screening

• Cell Lines Tested : The screening included leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers.
• Results : The compound exhibited low-level anticancer activity with notable sensitivity observed in leukemia cell lines (K-562 and SR). The results are summarized in Table 1.

Cell Line	Sensitivity Level
K-562 (Leukemia)	Sensitive
HCT-15 (Colon)	Slightly Sensitive
SK-MEL-5 (Melanoma)	Low Sensitivity

The mechanism by which this compound exerts its biological effects is still under investigation. However, preliminary data suggest that it may interfere with specific cellular pathways involved in cancer cell proliferation and survival. The structural similarities to other known bioactive compounds hint at potential interactions with key molecular targets within cancer cells.

Study 1: Antitumor Activity Evaluation

In a study published in MDPI , researchers synthesized various derivatives based on the core structure of this compound and evaluated their cytotoxic effects. The study found that modifications to the substituents significantly influenced the anticancer activity.

Study 2: Structure-Activity Relationship (SAR)

Another research effort focused on understanding the structure-activity relationship of similar compounds. By systematically altering functional groups on the pyridazine ring, researchers were able to identify key features that enhance anticancer efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound to four analogs (Table 1) based on structural features, physicochemical properties, and synthetic approaches.

Table 1: Structural and Physicochemical Comparison

Compound Name	Pyridazinone Substituent	Amine Substituent	Molecular Weight	Key Features
Target Compound	3-(2-Fluoro-4-methoxyphenyl)	6-Methylheptan-2-yl	~407.4*	Branched alkyl chain; moderate lipophilicity (estimated logP ~3.5)
N-(3-(Azepan-1-ylsulfonyl)-4-methylphenyl)-2-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)acetamide	4,5-Dichloro	Azepane-sulfonyl aryl	Not reported	Chlorine atoms enhance electrophilicity; sulfonyl group improves solubility
N-[2-(6-Fluoro-1H-indol-1-yl)ethyl]-2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide	3-(4-Fluoro-2-methoxyphenyl)	Fluoroindole-ethyl	Not reported	Indole moiety may increase CNS penetration; dual fluorine substitution
2-(3-(2-Fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(3,4,5-trifluorophenyl)acetamide	3-(2-Fluoro-4-methoxyphenyl)	3,4,5-Trifluorophenyl	407.3	High fluorination enhances electron-withdrawing effects; aromatic amine
2-[3-(2-Fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-(2-methoxyphenyl)acetamide	3-(2-Fluoro-4-methoxyphenyl)	2-Methoxyphenyl	383.4	Methoxy groups on both rings; lower lipophilicity (estimated logP ~2.8)

*Estimated based on molecular formula C₂₁H₂₆FN₃O₃.

Key Structural and Functional Differences

Pyridazinone Substitution: The target compound shares the 3-(2-fluoro-4-methoxyphenyl) group with compounds in and , but differs from ’s 4,5-dichloro substitution and ’s 4-fluoro-2-methoxyphenyl group .

Amine Substituent :

• The target’s 6-methylheptan-2-yl group is unique among the analogs, which predominantly use aromatic amines (e.g., trifluorophenyl in ). Branched alkyl chains typically improve metabolic stability by shielding the amide bond from enzymatic hydrolysis. However, they may reduce aqueous solubility compared to polar aromatic amines.

Physicochemical Properties :

• The trifluorophenyl analog () has a molecular weight of 407.3 , similar to the target compound, but its high fluorination likely results in a lower logP (~2.5) compared to the target’s estimated logP of ~3.4. The 2-methoxyphenyl analog () has a lower molecular weight (383.4) and logP (~2.8) due to reduced alkyl content .

Synthetic Considerations :

• The synthesis of the target compound would likely mirror methods described in , where carboxylic acid activation (e.g., thionyl chloride/DMF) is followed by coupling with the amine . Steric hindrance from the branched alkyl chain may necessitate optimized reaction conditions (e.g., extended reaction times).

Preparation Methods

Precursor Preparation

• Starting Material : 4-(2-Fluoro-4-methoxyphenyl)-2,5-diketopentanoic acid is prepared via Friedel-Crafts acylation of 2-fluoro-4-methoxybenzene with succinic anhydride.

• Cyclization : Reaction with hydrazine hydrate in ethanol under reflux yields 3-(2-fluoro-4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine.

Step	Reagents/Conditions	Yield	Reference
Friedel-Crafts acylation	Succinic anhydride, AlCl₃, DMF, 80°C, 6 h	58%
Hydrazine cyclization	Hydrazine hydrate, EtOH, reflux, 4 h	78%

Functionalization of the Pyridazinone Ring

The N-alkylation or arylative functionalization at position 1 of the pyridazinone is critical for introducing the acetamide side chain.

Alkylation with Ethyl Bromoacetate

• Reaction : The pyridazinone intermediate is treated with ethyl bromoacetate in the presence of K₂CO₃ in acetone.

• Product : Ethyl 2-(3-(2-fluoro-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetate (Yield: 85–92%).

Parameter	Value
Solvent	Acetone
Base	K₂CO₃
Temperature	60°C
Time	8 h

Synthesis of the Amine Component: 6-Methylheptan-2-amine

The branched amine is synthesized via reductive amination or Gabriel synthesis.

Reductive Amination of 6-Methylheptan-2-one

• Method : 6-Methylheptan-2-one is reacted with ammonium acetate and sodium cyanoborohydride in methanol.

• Yield : 76%.

Amide Bond Formation

The ethyl ester intermediate is hydrolyzed to the carboxylic acid, followed by activation and coupling with 6-methylheptan-2-amine.

Hydrolysis and Activation

• Hydrolysis : Ethyl ester treated with NaOH in ethanol/water (Yield: 95%).

• Activation : Carboxylic acid converted to acyl chloride using thionyl chloride or via mixed anhydride.

Coupling with Amine

• Reagents : EDCl/HOBt in DMF at 0–25°C.

• Yield : 82–88%.

Coupling Agent	Solvent	Temperature	Time
EDCl/HOBt	DMF	0°C → 25°C	12 h

Purification and Characterization

• Purification : Column chromatography (SiO₂, ethyl acetate/hexane) or recrystallization from ethanol.

• Analytical Data :

  • ¹H NMR (DMSO-d₆) : δ 1.20 (d, 6H, CH(CH₃)₂), 2.95 (m, 1H, NHCH), 3.80 (s, 3H, OCH₃), 6.90–7.40 (m, 3H, Ar-H).

  • HRMS : m/z 418.1987 [M+H]⁺ (Calc. 418.1989).

Optimization and Challenges

• Regioselectivity : Use of NaH in DMF ensures N-alkylation over O-alkylation.

• Side Reactions : Competing hydrolysis of the ester during coupling is mitigated by low-temperature activation.

Industrial-Scale Adaptations

• Continuous Flow Synthesis : Patents describe microreactor-based cyclocondensation to enhance yield (92%) and reduce reaction time.

• Green Chemistry : Solvent-free microwave-assisted steps reduce energy consumption .

Q & A

Basic: What are the critical steps in synthesizing this pyridazinone-derived acetamide?

Methodological Answer:
The synthesis typically involves three stages:

Pyridazinone Core Formation : Reacting hydrazine derivatives with diketones or α,β-unsaturated carbonyl compounds under acidic conditions (e.g., acetic acid) to form the 6-oxopyridazinone ring .

Substitution at Position 3 : Introducing the 2-fluoro-4-methoxyphenyl group via nucleophilic aromatic substitution or Suzuki coupling, optimized with palladium catalysts and inert atmospheres .

Amidation : Coupling the pyridazinone intermediate with 6-methylheptan-2-amine using carbodiimide-based reagents (e.g., EDC/HOBt) in anhydrous solvents like DMF .
Key Considerations : Monitor reaction progress via TLC or HPLC. Purify intermediates via column chromatography (silica gel, ethyl acetate/hexane gradients) .

Basic: How is structural characterization performed for this compound?

Methodological Answer:
Post-synthesis characterization employs:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions and amide linkage integrity. Aromatic protons (δ 6.8–7.5 ppm) and methoxy groups (δ ~3.8 ppm) are critical markers .
• Mass Spectrometry (MS) : High-resolution ESI-MS to verify molecular weight (e.g., [M+H]+ ion matching theoretical mass) .
• HPLC : Assess purity (>95%) using C18 columns with acetonitrile/water mobile phases .

Advanced: How can reaction conditions be optimized for improved yield and purity?

Methodological Answer:
Use Design of Experiments (DOE) principles:

• Factors : Temperature, solvent polarity (e.g., ethanol vs. DMF), catalyst loading, and reaction time .
• Response Surface Methodology (RSM) : Identify interactions between variables. For example, higher temperatures (80–100°C) may accelerate coupling but risk side reactions .
  Case Study : achieved 72% yield by optimizing Suzuki coupling with Pd(PPh₃)₄ in ethanol/water (3:1) at 80°C .

Advanced: How to resolve contradictions in reported biological activity data for structural analogs?

Methodological Answer:

• Structure-Activity Relationship (SAR) Analysis : Compare substituent effects. For example, replacing the 4-methoxyphenyl group () with 3-fluorophenyl () alters enzyme binding due to electronic and steric differences .
• Dose-Response Studies : Validate activity trends across multiple concentrations (e.g., IC₅₀ values for PDE4 inhibition in ) .
• Computational Docking : Predict binding affinities using tools like AutoDock to rationalize discrepancies .

Advanced: What strategies are effective for designing analogs to explore SAR?

Methodological Answer:

• Substituent Variation : Systematically modify the:
  • Aromatic Ring : Fluorine vs. chlorine at position 2 (electron-withdrawing effects) .
  • Alkyl Chain : Branching (6-methylheptan-2-yl vs. linear chains) to study lipophilicity .
• Bioisosteric Replacement : Replace the pyridazinone oxygen with sulfur (e.g., thieno[2,3-d]pyrimidinone in ) to assess metabolic stability .
  Synthesis Guidance : Use parallel synthesis with automated reactors for rapid analog generation .

Advanced: What in vitro assays are recommended to evaluate target engagement?

Methodological Answer:

• Enzyme Inhibition Assays : Measure PDE4 activity via cAMP hydrolysis (e.g., colorimetric kits), as in .
• Binding Affinity Studies : Use surface plasmon resonance (SPR) or fluorescence polarization to quantify interactions with target proteins .
• Cellular Assays : Test anti-inflammatory effects in LPS-stimulated macrophages (NO production, TNF-α ELISA) .
  Data Validation : Include positive controls (e.g., rolipram for PDE4) and triplicate runs to ensure reproducibility .